Cas no 88276-03-3 (2H-Imidazole-2-thione, 1,3-dihydro-1-methyl-3-[(4-nitrophenyl)methyl]-)

• Product Name: 2H-Imidazole-2-thione, 1,3-dihydro-1-methyl-3-[(4-nitrophenyl)methyl]-
• CAS No: 88276-03-3
• MF: C₁₁H₁₁N₃O₂S
• MW: 249.288940668106
• CID: 639106
• PubChem ID: 20430802
• Update Time: 2025-04-19

2H-Imidazole-2-thione, 1,3-dihydro-1-methyl-3-[(4-nitrophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 2H-Imidazole-2-thione, 1,3-dihydro-1-methyl-3-[(4-nitrophenyl)methyl]-
• 1-methyl-3-[(4-nitrophenyl)methyl]imidazole-2-thione
• 1-Methyl-3-[(4-nitrophenyl)methyl]-1,3-dihydro-2H-imidazole-2-thione
• DTXSID70606992
• SCHEMBL10978576
• 88276-03-3

• Inchi： 1S/C11H11N3O2S/c1-12-6-7-13(11(12)17)8-9-2-4-10(5-3-9)14(15)16/h2-7H,8H2,1H3
• InChI Key： DCGQYKQKBKCNGM-UHFFFAOYSA-N
• SMILES： S=C1N(C)C=CN1CC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 249.05719778g/mol
• Monoisotopic Mass: 249.05719778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 84.4Ų